Cas no 2361639-02-1 (N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide)

• Product name: N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide
• CAS No: 2361639-02-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5378368

N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide

• Inchi： 1S/C13H17NO2/c1-4-13(16)14(3)12(9-15)11-8-6-5-7-10(11)2/h4-8,12,15H,1,9H2,2-3H3
• InChI Key： SSIZRRRSVCEGEP-UHFFFAOYSA-N
• SMILES： C(N(C(C1=CC=CC=C1C)CO)C)(=O)C=C

Experimental Properties

• Density: 1.084±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 412.7±40.0 °C(Predicted)
• pka: 14.23±0.10(Predicted)

Additional information on N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide

N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide (CAS No. 2361639-02-1): An Overview of a Promising Compound in Medicinal Chemistry

N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide (CAS No. 2361639-02-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to the class of amides and features a hydroxy group, a methylphenyl group, and a propenamide moiety. These functional groups contribute to its diverse chemical reactivity and biological activity, making it a valuable candidate for further research and development.

The chemical structure of N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide is characterized by a central amide bond that links the hydroxy-substituted phenylethyl group to the propenamide moiety. The presence of the hydroxy group enhances the compound's solubility and reactivity, while the methylphenyl group imparts aromatic stability and potential binding affinity to various biological targets. The propenamide moiety, on the other hand, introduces conjugation and can influence the compound's electronic properties.

Recent studies have highlighted the potential of N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit apoptosis and reduce oxidative stress in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by interfering with cell cycle progression and inducing apoptosis. The mechanism of action appears to involve the modulation of specific kinases and transcription factors that are critical for cancer cell survival and proliferation.

The pharmacokinetic profile of N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide has been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects. Furthermore, it shows low toxicity in animal models, suggesting a favorable safety profile.

To further explore the therapeutic potential of N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions, including neurological disorders and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-[2-Hydroxy-1-(2-methylphenyl)ethyl]-N-methyl-2-propenamide (CAS No. 2361639-02-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.